![molecular formula C16H16N4OS B2583269 N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)-2-(thiophen-3-yl)acetamide CAS No. 2034560-39-7](/img/structure/B2583269.png)
N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)-2-(thiophen-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)-2-(thiophen-3-yl)acetamide, also known as PTAC, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. PTAC is a synthetic compound that has been developed through a multi-step synthesis process.
Scientific Research Applications
Synthesis and Structural Analysis
N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)-2-(thiophen-3-yl)acetamide, as part of a broader family of triazole compounds containing the thioamide group, has been synthesized through multi-step reactions from substituted acetophenone, triazole, and phenyl isothiocyanate. These compounds exhibit potentially weak CH···N intermolecular interactions, stabilizing their structure. This structural characteristic is pivotal for understanding their binding and interaction properties in various applications, ranging from antifungal activities to plant growth regulation (Li Fa-qian et al., 2005).
Enzyme Inhibition and Molecular Docking
The enzyme inhibitory potentials of novel N-aryl/aralkyl derivatives of triazole-containing compounds, including this compound derivatives, have been explored, showing promising results against acetylcholinesterase, butyrylcholinesterase, jack bean urease, and yeast α-glucosidase enzymes. This suggests potential applications in the development of treatments for diseases where enzyme inhibition is a therapeutic strategy. Molecular docking studies have supported these findings, highlighting the compounds' potential as bioactive molecules for future drug development (N. Riaz et al., 2020).
Anticancer Activity
Research into 1,2,4-triazole-3-thiol derivatives bearing the hydrazone moiety, originating from similar chemical scaffolds, has demonstrated significant cytotoxicity against various cancer cell lines, including melanoma, breast, and pancreatic cancer spheroids. These compounds were more cytotoxic towards melanoma cells, indicating a potential avenue for therapeutic intervention in cancer treatment. The observed selectivity towards cancer cells suggests these compounds could be further developed as anticancer agents, with certain derivatives identified as particularly active and warranting further antimetastatic investigation (Aida Šermukšnytė et al., 2022).
Antimicrobial and Antifungal Properties
The synthesis of N-{4-methyl-5-[4-(4-oxo-2-phenyl(1,3-thiazolidin-3-yl)]-5-sulfanyl(1,2,4-triazol-3-yl)-1,3-thiazol-2-yl }acetamide derivatives has revealed their promising antimicrobial and antifungal activities. These derivatives, reflecting the broader chemical class to which this compound belongs, show potential as antimicrobial agents against a variety of bacterial and fungal pathogens, indicating their relevance in addressing microbial resistance (B. A. Baviskar et al., 2013).
properties
IUPAC Name |
N-[1-phenyl-2-(triazol-2-yl)ethyl]-2-thiophen-3-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4OS/c21-16(10-13-6-9-22-12-13)19-15(11-20-17-7-8-18-20)14-4-2-1-3-5-14/h1-9,12,15H,10-11H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVMNCRNUWZHNOJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CN2N=CC=N2)NC(=O)CC3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.